8-Phenylspiro[5.5]undeca-1,7-dien-3-one

• CAS No.: 61114-29-2
• Molecular Formula: C17H18O
• Molecular Weight: 238.32 g/mol
• IUPAC Name: 10-phenylspiro[5.5]undeca-4,10-dien-3-one
• InChI: InChI=1S/C17H18O/c18-16-8-11-17(12-9-16)10-4-7-15(13-17)14-5-2-1-3-6-14/h1-3,5-6,8,11,13H,4,7,9-10,12H2
• InChI Key: MWYICTZASACTKM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC2(C1)CCC(=O)C=C2)C3=CC=CC=C3

Description

8-Phenylspiro[5.5]undeca-1,7-dien-3-one is a spirocyclic compound featuring a bicyclic framework with a phenyl substituent at position 8 and conjugated double bonds at positions 1 and 5. The spiro[5.5]undecane core consists of two fused cyclohexenone rings sharing a central spiro carbon, creating a rigid three-dimensional structure. This architecture confers unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry and natural product synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Phenylspiro[5.5]undeca-1,7-dien-3-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of 8-Phenylspiro[5.5]undeca-1,7-dien-3-one may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This can include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions

8-Phenylspiro[5.5]undeca-1,7-dien-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The conditions typically involve controlled temperatures and specific solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

8-Phenylspiro[5.5]undeca-1,7-dien-3-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a model compound in studying spiro compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 8-Phenylspiro[5.5]undeca-1,7-dien-3-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Key Properties/Activities	Synthesis Method	Reference
8-Phenylspiro[5.5]undeca-1,7-dien-3-one	Phenyl at C8; 1,7-diene; ketone at C3	Not explicitly reported (inference from analogs)	Likely Diels-Alder or spiroannulation	-
9-(Bromomethylene)-1,5,5-trimethylspiro[5.5]undeca-1,7-dien-3-one	Bromomethylene at C9; methyl at C1, C5, C5	Antibacterial, ichthyotoxic (5–10 ppm)	Diels-Alder, regioselective bromination
7,9-Dimethylspiro[5.5]undeca-1,8-dien-3-one	Methyl at C7, C9; 1,8-diene	Synthetic intermediate; unknown bioactivity	Acid-catalyzed cyclization
3,7,7-Trimethyl-11-methylene-spiro[5.5]undec-2-ene	Methylene at C11; methyl at C3, C7, C7	Found in Chuanxiong (Ligusticum chuanxiong)	Natural isolation
1,5-Dioxaspiro[5.5]undecan-3-one derivatives	Oxygen atoms in place of carbons	Enhanced solubility; catalytic applications	Jones oxidation, acid-mediated cyclization

Spectral and Physical Properties

• NMR Shifts : Brominated analogs show distinct $^1$H-NMR signals for vinyl protons (δ 5.5–6.2 ppm) and spiro carbons (δ 55–72 ppm in $^{13}$C-NMR) .
• Mass Spectrometry : Molecular ion peaks for 9-bromomethylene derivatives appear at m/z 287–336, consistent with bromine’s isotopic pattern .